Cas no 860609-43-4 (2-(4-benzoylphenyl)-2-(4-fluorophenyl)acetamide)

• Product Name: 2-(4-benzoylphenyl)-2-(4-fluorophenyl)acetamide
• CAS No: 860609-43-4
• MF: C₂₁H₁₆FNO₂
• MW: 333.355648994446
• CID: 4661080
• Update Time: 2025-10-19

2-(4-benzoylphenyl)-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-benzoylphenyl)-2-(4-fluorophenyl)acetamide

• Inchi： 1S/C21H16FNO2/c22-18-12-10-15(11-13-18)19(21(23)25)14-6-8-17(9-7-14)20(24)16-4-2-1-3-5-16/h1-13,19H,(H2,23,25)
• InChI Key： UTATXSHVDAOXQN-UHFFFAOYSA-N
• SMILES： C(N)(=O)C(C1=CC=C(C(=O)C2=CC=CC=C2)C=C1)C1=CC=C(F)C=C1

Additional information on 2-(4-benzoylphenyl)-2-(4-fluorophenyl)acetamide

Comprehensive Overview of 2-(4-Benzoylphenyl)-2-(4-Fluorophenyl)Acetamide (CAS No. 860609-43-4)

2-(4-Benzoylphenyl)-2-(4-fluorophenyl)acetamide, with the CAS number 860609-43-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents. Its benzoyl and fluorophenyl moieties contribute to its distinct chemical properties, making it a subject of interest for researchers exploring drug discovery and medicinal chemistry.

In recent years, the demand for high-purity organic intermediates like 2-(4-benzoylphenyl)-2-(4-fluorophenyl)acetamide has surged, driven by advancements in precision medicine and targeted therapy. Researchers are particularly intrigued by its potential applications in modulating biological pathways, especially in the context of neurodegenerative diseases and inflammatory disorders. The compound's fluorinated aromatic ring enhances its metabolic stability, a critical factor in pharmacokinetic optimization.

The synthesis of CAS 860609-43-4 involves sophisticated organic synthesis techniques, including cross-coupling reactions and amide bond formation. Its structural complexity necessitates stringent quality control measures to ensure reproducibility in research settings. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and confirm its molecular identity. These protocols align with the growing emphasis on data integrity and transparency in scientific publications.

From an industrial perspective, 2-(4-benzoylphenyl)-2-(4-fluorophenyl)acetamide is often categorized as a high-value fine chemical. Its production is closely tied to the pharmaceutical supply chain, where regulatory compliance and sustainable manufacturing practices are paramount. Companies specializing in custom synthesis and contract research frequently list this compound in their portfolios, catering to the needs of biotech startups and academic institutions alike.

The compound's relevance extends to computational chemistry and molecular modeling, where it serves as a scaffold for virtual screening campaigns. With the rise of AI-driven drug design, researchers leverage its structural features to predict ligand-receptor interactions and optimize lead compounds. This intersection of cheminformatics and experimental validation underscores its versatility in modern drug development pipelines.

Environmental and safety considerations are also integral to discussions about CAS 860609-43-4. While not classified as hazardous, its handling requires adherence to good laboratory practices (GLP) to minimize risks. The compound's ecological impact is routinely assessed through biodegradation studies and toxicity profiling, reflecting the industry's commitment to green chemistry principles.

In summary, 2-(4-benzoylphenyl)-2-(4-fluorophenyl)acetamide (CAS No. 860609-43-4) exemplifies the convergence of synthetic chemistry, pharmacology, and materials science. Its multifaceted applications—from drug discovery to chemical biology—highlight its importance in addressing unmet medical needs. As research continues to evolve, this compound will likely remain a cornerstone in the quest for innovative therapeutic solutions.